Cas no 1632-89-9 (Acetaldehyde-d4)

Acetaldehyde-d4 Properties

Names and Identifiers

• Acetaldehyde-1,2,2,2-d4
• (1,2,2,2-2H4)acetaldehyde
• (2H4)Acetaldehyde
• d4-acetaldehyde
• e(R) uOOE(c)
• Tetradeuterio-acetaldehyd
• tetradeuterio-acetaldehyde
• Acetaldehyde-d4(6CI,7CI,8CI,9CI)
• Ethanal-d4
• Perdeuterioacetaldehyde
• Perdeuteroacetaldehyde
• Tetradeuteroacetaldehyde
• ACETALDEHYDE-D4
• [2H4]acetaldehyde
• Ethyl Aldehyde-d4
• Acetic Aldehyde-d4
• 1,2,2,2-tetradeuterioethanone
• ACETALDEHYDE-D4, 98 ATOM % D
• Acetaldehyde-d4,for NMR,99+ atom % D
• D97866
• 1632-89-9
• J-010029
• AKOS015903943
• NS00122242
• Acetaldehyde D4
• EINECS 216-641-6
• (1,2,2,2-(2)H?)ACETALDEHYDE
• A935327
• CS-0042406
• Acetaldehyde-d4, >=99 atom % D, >=98% (CP)
• HY-110405
• DTXSID50167531
• Acetaldehyde-d4-
• ACETALDEHYDE-1,2,2,2-D4
• IKHGUXGNUITLKF-MZCSYVLQSA-N
• DB-253691
• Acetaldehyde-d4
• tetradeuteroacetaldehyde
• +Expand

• MDL： MFCD00044230
• InChIKey： IKHGUXGNUITLKF-MZCSYVLQSA-N
• Inchi： 1S/C2H4O/c1-2-3/h2H,1H3/i1D3,2D
• SMILES： C([2H])([2H])([2H])C([2H])=O

Computed Properties

• Exact Mass: 48.05130
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 48.051
• Heavy Atom Count: 3
• Complexity: 10.3
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 0.20520
• PSA: 17.07000
• Refractive Index: n20/D 1.3321(lit.)
• Boiling Point: 21 °C(lit.)
• Melting Point: -125 °C (lit.)
• Vapor Pressure: 14.05 psi ( 20 °C)
• Flash Point: Fahrenheit: -40 ° f
  Celsius: -40 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Not determined
• Density: 0.856 g/mL at 25 °C